Cas no 37040-48-5 (8-trifluoromethyl-1,3,4,5-tetrahydro-benzob1,4diazepin-2-one)

• Product Name: 8-trifluoromethyl-1,3,4,5-tetrahydro-benzob1,4diazepin-2-one
• CAS No: 37040-48-5
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• MDL: MFCD04126045
• CID: 921913
• PubChem ID: 3496883
• Update Time: 2025-04-19

8-trifluoromethyl-1,3,4,5-tetrahydro-benzob1,4diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-trifluoromethyl-1,3,4,5-tetrahydro-benzob1,4diazepin-2-one
• 8-(trifluoromethyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• HMS1367D16
• CS-0332554
• Bionet2_001138
• SR-01000306878
• 8-Trifluoromethyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-one
• 37040-48-5
• AKOS015993483
• 7-(trifluoromethyl)-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one
• 8-(Trifluoromethyl)-1,3,4,5-tetrahydro-2H-benzo[b][1,4]diazepin-2-one
• 7W-0837
• SR-01000306878-1
• MFCD04126045
• 8-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• 8-(TRIFLUOROMETHYL)-1,3,4,5-TETRAHYDRO-1,5-BENZODIAZEPIN-2-ONE
• SCHEMBL2632664
• IQXBTFYYERUXCM-UHFFFAOYSA-N

• MDL： MFCD04126045
• Inchi： 1S/C10H9F3N2O/c11-10(12,13)6-1-2-7-8(5-6)15-9(16)3-4-14-7/h1-2,5,14H,3-4H2,(H,15,16)
• InChI Key： IQXBTFYYERUXCM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(CCN2)=O)(F)F

Computed Properties

• Exact Mass: 230.067
• Monoisotopic Mass: 230.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų